Cas no 71338-71-1 (benzyl (2E)-but-2-enoate)

• Product Name: benzyl (2E)-but-2-enoate
• CAS No: 71338-71-1
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 577726
• PubChem ID: 5356259
• Update Time: 2025-04-19

benzyl (2E)-but-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,phenylmethyl ester, (2E)-
• Crotonic acid benzyl ester
• 2-Butenoicacid, phenylmethyl ester, (E)-
• Benzyl (E)-2-butenoate
• Benzyl (E)-crotonate
• Benzyl trans-crotonate
• benzyl (2E)-but-2-enoate
• W15659
• Q27282395
• AI3-04112
• InChI=1/C11H12O2/c1-2-6-11(12)13-9-10-7-4-3-5-8-10/h2-8H,9H2,1H3/b6-2+
• NCPTYZLUYHXITE-QHHAFSJGSA-
• UNII-IIG3KVS651
• Benzyl (2E)-2-butenoate #
• NSC 53951
• AKOS006241251
• NSC-53951
• EINECS 265-764-1
• Benzylbut-2-enoate
• (E)-benzyl crotonate
• W18720
• Benzyl crotonate, (E)-
• KRO4207GE6
• UNII-KRO4207GE6
• CS-0046880
• EN300-1696941
• benzyl (E)-but-2-enoate
• BenzylCrotonate
• Phenylmethyl (2E)-2-butenoate
• Benzyl crotonate
• Benzyl(2E)-but-2-enoate
• NSC53951
• MFCD00053764
• phenylmethyl (E)-but-2-enoate
• (E)-benzyl but-2-enoate
• 71338-71-1
• SCHEMBL1070426
• DTXSID10887884
• DB-418724
• 2-Butenoic acid, phenylmethyl ester, (2E)-
• IIG3KVS651
• WS-00524
• SCHEMBL1070423
• DB-369868

• Inchi： 1S/C11H12O2/c1-2-6-11(12)13-9-10-7-4-3-5-8-10/h2-8H,9H2,1H3/b6-2+
• InChI Key： NCPTYZLUYHXITE-QHHAFSJGSA-N
• SMILES： O(C(/C=C/C)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 176.08376
• Monoisotopic Mass: 176.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.043
• Boiling Point: 250.7°Cat760mmHg
• Flash Point: 128.2°C
• PSA: 26.3